Cas no 1935910-43-2 (8,8-Difluoro-2-azaspiro[4.5]decan-3-one)

• Product Name: 8,8-Difluoro-2-azaspiro[4.5]decan-3-one
• CAS No: 1935910-43-2
• MF: C₉H₁₃F₂NO
• MW: 189.202429533005
• MDL: MFCD28717643
• CID: 4632351
• PubChem ID: 127018345
• Update Time: 2025-07-21

8,8-Difluoro-2-azaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• 8,8-Difluoro-2-azaspiro[4.5]decan-3-one
• 1935910-43-2
• EN300-1670471
• PB41625
• P20019
• AS-79182
• SY321217
• MFCD28717643
• CS-0055798

• MDL： MFCD28717643
• Inchi： 1S/C9H13F2NO/c10-9(11)3-1-8(2-4-9)5-7(13)12-6-8/h1-6H2,(H,12,13)
• InChI Key： KZFWNSLRJWOZJY-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC(NC2)=O)CC1)F

Computed Properties

• Exact Mass: 189.09652036 g/mol
• Monoisotopic Mass: 189.09652036 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1
• Molecular Weight: 189.20

Additional information on 8,8-Difluoro-2-azaspiro[4.5]decan-3-one

Introduction to 8,8-Difluoro-2-azaspiro[4.5]decan-3-one (CAS No. 1935910-43-2)

8,8-Difluoro-2-azaspiro[4.5]decan-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 1935910-43-2, is a fluorinated spirocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, characterized by a spirocyclic framework and the presence of fluorine atoms, make it a promising candidate for developing novel therapeutic agents. This compound belongs to a class of molecules that exhibit intriguing biological activities, which have been the focus of extensive research in recent years.

The spirocyclic core of 8,8-Difluoro-2-azaspiro[4.5]decan-3-one introduces rigidity to the molecular structure, which can enhance binding affinity and selectivity in biological targets. The presence of fluorine atoms further modulates the electronic properties of the molecule, potentially influencing its metabolic stability and pharmacokinetic profile. These structural attributes have made this compound an attractive scaffold for medicinal chemists seeking to design next-generation pharmaceuticals.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The fluorine atoms in 8,8-Difluoro-2-azaspiro[4.5]decan-3-one contribute to its unique physicochemical properties, making it a valuable building block for drug development. Researchers have leveraged these properties to design molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 8,8-Difluoro-2-azaspiro[4.5]decan-3-one is its potential application in the development of central nervous system (CNS) drugs. The spirocyclic structure and fluorine substitution pattern suggest that this compound may cross the blood-brain barrier more effectively than non-fluorinated analogs. This property is particularly important for treating neurological disorders, where access to the brain is often a critical challenge.

Recent studies have demonstrated that spirocyclic compounds exhibit a wide range of biological activities, including anticonvulsant, anxiolytic, and antidepressant effects. The spirocyclic scaffold of 8,8-Difluoro-2-azaspiro[4.5]decan-3-one has been shown to interact with various neurotransmitter receptors and ion channels, making it a promising candidate for developing novel therapeutics for mental health disorders.

Another area of interest is the application of 8,8-Difluoro-2-azaspiro[4.5]decan-3-one in anticancer research. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. The fluorine atoms in the molecule are believed to enhance its ability to bind to biological targets, thereby increasing its therapeutic potential.

The synthesis of 8,8-Difluoro-2-azaspiro[4.5]decan-3-one presents unique challenges due to its complex spirocyclic structure and fluorinated side chains. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Researchers have developed novel catalytic strategies that facilitate the formation of the spirocyclic core while introducing fluorine atoms at specific positions.

In conclusion, 8,8-Difluoro-2-azaspiro[4.5]decan-3-one (CAS No. 1935910-43-2) is a structurally fascinating compound with significant potential in medicinal chemistry and drug discovery. Its unique combination of a spirocyclic core and fluorine substitution pattern makes it an attractive scaffold for developing novel therapeutic agents with improved pharmacological properties. As research in this area continues to progress, it is likely that 8,8-Difluoro-2-azaspiro[4.5]decan-3-one will play an increasingly important role in the development of next-generation pharmaceuticals.